Cas no 57780-87-7 (Pregna-1,4-diene-3,20-dione,9-chloro-11,17-dihydroxy-16-methyl-, (11b,16b)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,9-chloro-11,17-dihydroxy-16-methyl-, (11b,16b)- (9CI)
• CAS No: 57780-87-7
• MF: C₂₂H₂₉ClO₄
• MW: 392.916266202927
• CID: 375188
• PubChem ID: 21116963
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,9-chloro-11,17-dihydroxy-16-methyl-, (11b,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9-chloro-11,17-dihydroxy-16-methyl-, (11b,16b)- (9CI)
• (9xi,11beta,16beta)-9-chloro-11,17-dihydroxy-16-methylpregna-1,4-diene-3,20-dione
• 9-chloro-11beta,17-dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione
• 57780-87-7
• DTXSID701142026
• NS00053578
• Pregna-1,4-diene-3,20-dione, 9-chloro-11,17-dihydroxy-16-methyl-, (11beta,16beta)-
• EINECS 260-950-9
• SCHEMBL11748502

• Inchi： 1S/C22H29ClO4/c1-12-9-17-16-6-5-14-10-15(25)7-8-19(14,3)21(16,23)18(26)11-20(17,4)22(12,27)13(2)24/h7-8,10,12,16-18,26-27H,5-6,9,11H2,1-4H3/t12-,16-,17-,18-,19-,20-,21-,22-/m0/s1
• InChI Key： PPHLHSSXDSBOAQ-DTAAKRQUSA-N
• SMILES： Cl[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(C)=O)([C@@]1(C)C[C@@H]2O)O)=O)C

Computed Properties

• Exact Mass: 392.17557
• Monoisotopic Mass: 392.1754371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives